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Compound of Interest

Compound Name: Chlorodifluoroacetyl fluoride

CAS No.: 354-27-8

Cat. No.: B1596165

Get Quote

The incorporation of fluorine into small molecule drug candidates has become a cornerstone of

modern medicinal chemistry. The unique physicochemical properties of the fluorine atom—its

small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly

influence a molecule's metabolic stability, lipophilicity, binding affinity, and bioavailability.[1][2][3]

Consequently, a significant portion of newly approved pharmaceuticals contains at least one

fluorine atom.[4][5] This has driven a high demand for novel fluorinated building blocks that can

be readily incorporated into complex molecular scaffolds.

Chlorodifluoroacetyl fluoride (CClF₂COF) is one such building block of increasing interest to

researchers and drug development professionals. As a reactive acyl fluoride, it serves as a

versatile reagent for introducing the chlorodifluoroacetyl moiety into a target molecule. This

group can act as a bioisostere for other chemical functionalities or impart unique electronic and

conformational properties that can enhance the pharmacological profile of a drug candidate.

This guide, from the perspective of a Senior Application Scientist, provides a comprehensive

overview of the commercial landscape, chemical properties, reactivity, and safe handling of

Chlorodifluoroacetyl fluoride for its effective application in research and development.
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Physicochemical and Spectroscopic Data
A thorough understanding of the physical and chemical properties of a reagent is fundamental

to its successful application in synthesis. Chlorodifluoroacetyl fluoride is a low-boiling point

liquid, a property that necessitates careful handling in a laboratory setting. Below is a summary

of its key properties.

Property Value Source(s)

CAS Number 354-27-8 [6][7][8]

Molecular Formula C₂ClF₃O [6][7]

Molecular Weight 132.47 g/mol [6][8]

Boiling Point -20°C [6]

Predicted Density 1.532 ± 0.06 g/cm³ [6]

Synonyms

2-chloro-2,2-difluoroacetyl

fluoride, Acetyl fluoride,

chlorodifluoro-

[6][7]

Synthesis and Commercial Availability
Manufacturing Context: The Synthesis of Acyl Fluorides
Chlorodifluoroacetyl fluoride is a specialty chemical, and its synthesis is typically carried out

by experienced chemical manufacturers. While specific proprietary methods may vary, the

synthesis of acyl fluorides, in general, can be achieved through several routes. One common

approach involves the deoxyfluorination of the corresponding carboxylic acid.[9] Another

strategy is the reaction of an acyl chloride with a source of fluoride ions. For related compounds

like trifluoroacetyl fluoride, processes involving the gas-phase reaction of trichloroacetyl

chloride with anhydrous hydrogen fluoride over a catalyst have been patented.[10] Similarly,

difluoroacetyl fluoride can be synthesized from 1-alkoxy-1,1,2,2-tetrafluoroethane.[11][12]

These methods often involve hazardous reagents and require specialized equipment,

underscoring the importance of sourcing such building blocks from reputable suppliers.

Commercial Suppliers of Chlorodifluoroacetyl Fluoride
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Chlorodifluoroacetyl fluoride is available from a number of chemical suppliers who specialize

in fluorinated compounds and research chemicals. When selecting a supplier, researchers

should consider factors beyond price, including purity, available quantities, lead times, and the

quality of accompanying documentation such as Certificates of Analysis (CoA) and Safety Data

Sheets (SDS).

Below is a non-exhaustive list of potential suppliers:

Supplier Country
Contact Information
(Illustrative)

Meryer (Shanghai) Chemical

Technology Co., Ltd.
China

TCI (Shanghai) Chemical

Trading Co., Ltd.
China

Changzhou Sifluoro Chemical

Co.,Ltd
China

DAYANG CHEM

(HANGZHOU) CO.,LTD
China

Shaanxi DIDU pharmaceutical

and Chemical Co., Ltd
China

American Custom Chemicals

Corporation
USA N/A

Apollo Scientific UK N/A

Note: This list is for informational purposes and does not constitute an endorsement of any

particular supplier. Researchers should conduct their own due diligence.

Reactivity and Applications in Drug Discovery
The Reactivity of Acyl Fluorides
Acyl fluorides, including Chlorodifluoroacetyl fluoride, are valuable acylating agents. The

high electronegativity of the fluorine atom makes the carbonyl carbon highly electrophilic and
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susceptible to attack by nucleophiles. However, compared to their acyl chloride or bromide

counterparts, acyl fluorides are often more stable, less prone to hydrolysis, and can offer

greater selectivity in reactions. This controlled reactivity is a significant advantage in the multi-

step synthesis of complex drug molecules.

The primary application of Chlorodifluoroacetyl fluoride in drug discovery is to introduce the

chlorodifluoroacetyl group onto a nucleophilic scaffold, most commonly an amine or an alcohol,

to form the corresponding amide or ester, respectively.

Caption: General reaction of Chlorodifluoroacetyl fluoride with a nucleophile.

Strategic Value of the Chlorodifluoromethyl Group
The introduction of the chlorodifluoroacetyl moiety can be a strategic decision in drug design

for several reasons:

Metabolic Stability: The presence of fluorine atoms can block sites of metabolism, particularly

oxidation by cytochrome P450 enzymes. This can lead to a longer half-life and improved

pharmacokinetic profile of the drug.[1][13]

Modulation of Physicochemical Properties: The chlorodifluoromethyl group can alter the

lipophilicity (logP) and acidity/basicity (pKa) of a molecule, which in turn affects its solubility,

permeability, and target engagement.[3]

Conformational Control: The steric and electronic properties of the fluorinated group can

influence the conformational preferences of the molecule, potentially locking it into a

bioactive conformation for improved target binding.

Bioisosterism: The chlorodifluoromethyl group can serve as a bioisostere for other groups,

allowing for the fine-tuning of a molecule's properties while maintaining its overall shape and

ability to interact with its biological target.

Safe Handling and Storage Protocols
Given its reactivity and low boiling point, strict adherence to safety protocols is paramount

when handling Chlorodifluoroacetyl fluoride. It is classified as a corrosive substance.[6]
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Personal Protective Equipment (PPE) and Engineering
Controls

Engineering Controls: All manipulations of Chlorodifluoroacetyl fluoride must be

conducted in a well-ventilated fume hood.

Eye Protection: Chemical safety goggles and a face shield are mandatory to protect against

splashes.

Skin Protection: An impermeable lab coat, along with gloves made of a suitable material

(e.g., neoprene or butyl rubber), should be worn. Always inspect gloves for integrity before

use.

Respiratory Protection: For non-routine operations where exposure limits may be exceeded,

a NIOSH/MSHA-approved air-purifying respirator with appropriate cartridges should be used.

Storage and Handling Workflow
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Storage

Handling

Waste Disposal

Store in a cool, well-ventilated area
(Recommended: 2-8 °C)

Keep container tightly closed

Don appropriate PPE:
- Safety goggles & face shield

- Impermeable gloves
- Lab coat

Prepare for use

Work exclusively in a
certified fume hood

Dispense required amount
using appropriate techniques

Perform reaction under
inert atmosphere if necessary

Carefully quench excess reagent
with a suitable nucleophile (e.g., alcohol)

Post-reaction

Dispose of waste in a designated
hazardous waste container

Click to download full resolution via product page

Caption: Recommended workflow for the safe handling of Chlorodifluoroacetyl fluoride.
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Representative Experimental Protocol: Amide
Formation
The following is a generalized protocol for the reaction of Chlorodifluoroacetyl fluoride with a

primary or secondary amine to form the corresponding amide. Note: This is an illustrative

example. The specific conditions, such as solvent, temperature, and stoichiometry, must be

optimized for each specific substrate.

Objective: To synthesize N-aryl/alkyl-2-chloro-2,2-difluoroacetamide.

Materials:

Chlorodifluoroacetyl fluoride (as a solution in a suitable solvent or neat, handled with

care)

Amine substrate

Anhydrous aprotic solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF))

Tertiary amine base (e.g., triethylamine, diisopropylethylamine)

Nitrogen or Argon gas supply

Standard laboratory glassware, dried in an oven before use

Procedure:

Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a

magnetic stirrer, a nitrogen/argon inlet, a thermometer, and a dropping funnel or syringe port

under a positive pressure of inert gas.

Reagent Preparation: In the flask, dissolve the amine substrate (1.0 eq.) and the tertiary

amine base (1.1-1.5 eq.) in the anhydrous solvent.

Cooling: Cool the reaction mixture to a suitable temperature, typically 0°C or -78°C, using an

ice-water or dry ice-acetone bath. This is crucial to control the exothermicity of the reaction.
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Addition of Acyl Fluoride: Slowly add Chlorodifluoroacetyl fluoride (1.0-1.2 eq.) to the

cooled, stirring solution via the dropping funnel or a syringe. Monitor the internal temperature

to ensure it does not rise significantly.

Reaction Monitoring: Allow the reaction to stir at the low temperature for a specified time

(e.g., 1-2 hours) and then let it warm to room temperature. The progress of the reaction

should be monitored by an appropriate analytical technique, such as Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Work-up: Once the reaction is complete, quench it by the slow addition of water or a

saturated aqueous solution of ammonium chloride.

Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable

organic solvent (e.g., ethyl acetate, DCM). Wash the combined organic layers sequentially

with dilute acid (e.g., 1M HCl), saturated aqueous sodium bicarbonate, and brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: Purify the crude product by a suitable method, such as flash column

chromatography on silica gel or recrystallization, to yield the desired N-aryl/alkyl-2-chloro-

2,2-difluoroacetamide.

Conclusion
Chlorodifluoroacetyl fluoride is a valuable, albeit reactive, building block for the introduction

of the chlorodifluoroacetyl moiety in drug discovery and development. Its utility stems from the

broader, well-established benefits of fluorination in medicinal chemistry. While its handling

requires stringent safety precautions due to its physical and chemical properties, its commercial

availability from specialized suppliers makes it an accessible tool for researchers. A clear

understanding of its reactivity, coupled with careful experimental design and execution, will

enable drug development professionals to effectively leverage this reagent in the synthesis of

novel, potentially life-saving therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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